Cas no 1153447-46-1 (N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine)

N-Cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is a structurally unique compound featuring a fused benzoxepin core with a cyclopropylamine substituent. This bicyclic framework imparts conformational rigidity, enhancing binding selectivity in medicinal chemistry applications. The cyclopropyl group introduces steric and electronic modulation, potentially improving metabolic stability and target engagement. The compound's amine functionality offers a versatile handle for further derivatization, making it a valuable intermediate in drug discovery. Its distinct scaffold may also serve as a precursor for bioactive molecules targeting CNS or GPCR-related pathways. The synthetic accessibility of this motif further underscores its utility in exploratory research and lead optimization studies.

N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine structure

1153447-46-1 structure

Product Name:N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

CAS No:1153447-46-1

MF:C₁₃H₁₇NO

MW:203.280183553696

CID:5205888

PubChem ID:43511882

Update Time:2025-06-07

N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine Chemical and Physical Properties

Names and Identifiers

- N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
- 1-Benzoxepin-5-amine, N-cyclopropyl-2,3,4,5-tetrahydro-
- Inchi： 1S/C13H17NO/c1-2-6-13-11(4-1)12(5-3-9-15-13)14-10-7-8-10/h1-2,4,6,10,12,14H,3,5,7-9H2
- InChI Key： XPNQVYVMKPUWTP-UHFFFAOYSA-N
- SMILES： O1CCCC(C2C=CC=CC1=2)NC1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
XLogP3: 2.3
Topological Polar Surface Area: 21.3

N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-110396-0.05g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	0.05g	$168.0	2023-10-27
Enamine	EN300-110396-0.1g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	0.1g	$252.0	2023-10-27
Enamine	EN300-110396-0.25g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	0.25g	$361.0	2023-10-27
Enamine	EN300-110396-0.5g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	0.5g	$569.0	2023-10-27
Enamine	EN300-110396-1.0g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	1g	$728.0	2023-06-10
Enamine	EN300-110396-2.5g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	2.5g	$1428.0	2023-10-27
Enamine	EN300-110396-5.0g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	5g	$2110.0	2023-06-10
Enamine	EN300-110396-10.0g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	10g	$3131.0	2023-06-10
Enamine	EN300-110396-1g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	1g	$728.0	2023-10-27
Enamine	EN300-110396-5g	N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine	1153447-46-1	95%	5g	$2110.0	2023-10-27